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Introduction

Isoamyl alcohol, systematically named 3-methylbutan-1-ol, is a branched-chain alcohol that
plays a multifaceted role across various scientific and industrial domains. It is a common fusel
alcohol, a major by-product of ethanol fermentation, and a key contributor to the aroma and
flavor profiles of many alcoholic beverages.[1][2] Beyond its presence in fermentation, isoamyl
alcohol serves as a versatile solvent, a reagent in chemical synthesis, an antifoaming agent,
and a crucial component in molecular biology protocols.[3][4][5] This technical guide provides a
comprehensive exploration of the functions of isoamyl alcohol in different mixtures, supported
by quantitative data, detailed experimental protocols, and visualizations of relevant biological
pathways and workflows.

Physicochemical Properties of Isoamyl Alcohol

A thorough understanding of the physical and chemical properties of isoamyl alcohol is
fundamental to its application in various mixtures. These properties are summarized in the
table below.
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Property Value Reference
Molecular Formula CsH120 [6]
Molar Mass 88.15 g/mol [6]
Appearance Clear, colorless liquid [6]
Odor Pungent, fusel-like [6]
Density ~0.809 g/cm? at 20 °C [6]
Boiling Point 131-133°C [6]
Melting Point -117 °C [6]
Flash Point ~43 °C (Closed cup) [6]
Solubility in Water Slightly soluble, 28 g/L [1]

o ) Very soluble in acetone, diethyl
Solubility in Organic Solvents [1]
ether, ethanol

Vapor Pressure 28 mmHg (20 °C) [1]

Refractive Index 1.407 at 20 °C [6]

Role in Fermentation and Flavor Chemistry

Isoamyl alcohol is a significant component of "fusel oil," a mixture of higher alcohols produced
during alcoholic fermentation by yeast. Its formation is primarily a result of the catabolism of the
amino acid leucine via the Ehrlich pathway. The concentration of isoamyl alcohol in alcoholic
beverages is a critical determinant of their final flavor and aroma profile.

The Ehrlich Pathway: Biosynthesis of Isoamyl Alcohol in
Yeast

The Ehrlich pathway describes the conversion of amino acids into fusel alcohols. In the case of
isoamyl alcohol, the precursor is leucine. The pathway involves a transamination,
decarboxylation, and reduction sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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